Cas no 6851-27-0 (1-Triazene,3,3-bis(2-fluoroethyl)-1-(4-nitrophenyl)-)

6851-27-0 structure
Product name:1-Triazene,3,3-bis(2-fluoroethyl)-1-(4-nitrophenyl)-
1-Triazene,3,3-bis(2-fluoroethyl)-1-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Triazene,3,3-bis(2-fluoroethyl)-1-(4-nitrophenyl)-
- 3,3-Bis(2-fluoroethyl)-1-(4-nitrophenyl)triazene
- NSC82362
- NSC-82362
- 6851-27-0
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- Inchi: InChI=1S/C10H12F2N4O2/c11-5-7-15(8-6-12)14-13-9-1-3-10(4-2-9)16(17)18/h1-4H,5-8H2
- InChI Key: IWWVPNCORAYPKQ-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1N=NN(CCF)CCF)[N+](=O)[O-]
Computed Properties
- Exact Mass: 258.09300
- Monoisotopic Mass: 258.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 73.8Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 367.2°Cat760mmHg
- Flash Point: 175.9°C
- Refractive Index: 1.538
- PSA: 73.78000
- LogP: 3.35770
1-Triazene,3,3-bis(2-fluoroethyl)-1-(4-nitrophenyl)- Related Literature
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
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4. Squaramide-catalysed asymmetric cascade reactions of 2,3-dioxopyrrolidines with 3-chlorooxindoles†Jiang-Bo Wen,Da-Ming Du Org. Biomol. Chem., 2020,18, 1647-1656
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Bo Xu,Qing-Shan Liang,Lian-Tao Liu,Qi-Sheng Liu,Cun-Cheng Li RSC Adv., 2014,4, 13919-13926
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